Cas no 80909-80-4 (2-(4-Nitrophenyl)-2-phenyloxirane)

• Product Name: 2-(4-Nitrophenyl)-2-phenyloxirane
• CAS No: 80909-80-4
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 2802908
• PubChem ID: 71407480
• Update Time: 2025-04-21

2-(4-Nitrophenyl)-2-phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)-2-phenyloxirane
• 80909-80-4
• DTXSID20828046

• Inchi： 1S/C14H11NO3/c16-15(17)13-8-6-12(7-9-13)14(10-18-14)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： ZXLRVVLLTMAJJQ-UHFFFAOYSA-N
• SMILES： O1CC1(C1C=CC=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07389321Da
• Monoisotopic Mass: 241.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.4Ų